Cas no 1007815-57-7 (2-methylsulfanyl-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)pyridine-3-carboxamide)

• Product Name: 2-methylsulfanyl-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)pyridine-3-carboxamide
• CAS No: 1007815-57-7
• MF: C₁₇H₂₁N₃O₂S₂
• MW: 363.497541189194
• CID: 6203193
• PubChem ID: 18150834
• Update Time: 2025-10-31

2-methylsulfanyl-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• HMS3027P07
• 1007815-57-7
• 2-methylsulfanyl-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)pyridine-3-carboxamide
• Z68733924
• SMR000711497
• AKOS016883402
• EN300-26608859
• CHEMBL1561289
• 2-(METHYLSULFANYL)-N-[2-(MORPHOLIN-4-YL)-2-(THIOPHEN-2-YL)ETHYL]PYRIDINE-3-CARBOXAMIDE
• MLS001139676
• AKOS001425179

• Inchi： 1S/C17H21N3O2S2/c1-23-17-13(4-2-6-18-17)16(21)19-12-14(15-5-3-11-24-15)20-7-9-22-10-8-20/h2-6,11,14H,7-10,12H2,1H3,(H,19,21)
• InChI Key： YHOSVIHFWCWCBQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC(C1=CC=CN=C1SC)=O)N1CCOCC1

Computed Properties

• Exact Mass: 363.10751927g/mol
• Monoisotopic Mass: 363.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Additional information on 2-methylsulfanyl-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)pyridine-3-carboxamide

Recent Advances in the Study of 2-methylsulfanyl-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)pyridine-3-carboxamide (CAS: 1007815-57-7)

The compound 2-methylsulfanyl-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)pyridine-3-carboxamide (CAS: 1007815-57-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This small molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. In this research brief, we summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and recent advancements in its application.

Recent studies have highlighted the role of 2-methylsulfanyl-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)pyridine-3-carboxamide as a modulator of key signaling pathways involved in various diseases, including cancer and inflammatory disorders. The compound's ability to interact with specific protein targets, such as kinases and receptors, has been demonstrated through in vitro and in vivo experiments. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its potent inhibitory activity against a subset of tyrosine kinases, suggesting its potential as a targeted therapy for certain malignancies.

The synthesis of 2-methylsulfanyl-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)pyridine-3-carboxamide has been optimized in recent years to improve yield and purity. Novel synthetic routes, including multi-step reactions and catalytic methods, have been developed to facilitate large-scale production for preclinical and clinical studies. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacokinetic and pharmacodynamic studies have provided valuable insights into the compound's behavior in biological systems. Research indicates that 2-methylsulfanyl-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)pyridine-3-carboxamide exhibits favorable absorption and distribution properties, with moderate plasma protein binding and good tissue penetration. Its metabolism primarily involves hepatic pathways, and preliminary toxicology studies suggest a manageable safety profile at therapeutic doses.

In addition to its standalone therapeutic potential, recent investigations have explored the use of this compound in combination therapies. Synergistic effects have been observed when it is co-administered with other anticancer or anti-inflammatory agents, highlighting its versatility in treatment regimens. Furthermore, structural analogs and derivatives of 2-methylsulfanyl-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)pyridine-3-carboxamide are being developed to enhance its efficacy and reduce potential side effects.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as drug resistance, off-target effects, and formulation stability need to be addressed in future research. Ongoing studies are focusing on optimizing dosing regimens and identifying biomarkers to predict patient response. The compound's potential in personalized medicine is also being explored, with early-stage clinical trials expected to commence in the near future.

In conclusion, 2-methylsulfanyl-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)pyridine-3-carboxamide (CAS: 1007815-57-7) represents a promising candidate in the field of chemical biology and drug discovery. Its unique pharmacological properties and therapeutic potential warrant further investigation, and continued research efforts are likely to yield significant advancements in its application. This brief underscores the importance of this compound in current scientific discourse and highlights key areas for future exploration.